Cas no 1707727-56-7 (2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine)

• Product Name: 2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine
• CAS No: 1707727-56-7
• MF: C₁₄H₁₀F₃N₃
• MW: 277.244513034821
• CID: 5058958
• Update Time: 2025-10-29

2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine
• 2-Phenyl-6-trifluoromethyl-imidazo[1,2-a]pyridin-8-ylamine

• Inchi： 1S/C14H10F3N3/c15-14(16,17)10-6-11(18)13-19-12(8-20(13)7-10)9-4-2-1-3-5-9/h1-8H,18H2
• InChI Key： NEMCSYBDQCPOTL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=NC(C3C=CC=CC=3)=CN2C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 3.6
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine

Comprehensive Overview of 2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine (CAS No. 1707727-56-7)

The compound 2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine (CAS No. 1707727-56-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the imidazo[1,2-a]pyridine core and trifluoromethyl substituent, make it a valuable scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the scientific community has shown growing interest in imidazo[1,2-a]pyridine derivatives due to their diverse biological activities. The presence of both phenyl and trifluoromethyl groups in this specific compound enhances its lipophilicity and metabolic stability, crucial factors in medicinal chemistry. These properties address common search queries about "improving drug bioavailability" and "designing stable pharmaceutical intermediates," making 1707727-56-7 a relevant case study for these topics.

The synthetic accessibility of 2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine has been explored through various routes, including multicomponent reactions and transition metal-catalyzed cyclizations. This aligns with the current research focus on "green chemistry approaches" and "atom-economical synthesis," which are frequently searched terms in chemical databases. The compound's electron-deficient pyridine ring system also makes it interesting for materials scientists investigating "organic electronic materials" and "charge transport molecules."

From a pharmacological perspective, the 8-amine functionality in 1707727-56-7 provides a versatile handle for further derivatization, addressing common research questions about "molecular diversification strategies." The compound's potential as a heterocyclic building block connects with trending topics in fragment-based drug discovery and combinatorial chemistry. Its structural features may influence "protein-ligand interactions" and "binding affinity optimization," subjects frequently explored in computational chemistry forums.

Analytical characterization of 2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods correspond to common search queries about "compound purity determination" and "structural elucidation techniques." The trifluoromethyl group in particular produces distinctive spectroscopic signatures that are valuable for analytical method development, a subject of interest in many laboratory settings.

In material science applications, the conjugated system of imidazo[1,2-a]pyridine derivatives like 1707727-56-7 shows promise for optoelectronic devices. This connects with industry searches for "organic semiconductors" and "luminescent materials." The compound's potential as a photoactive component aligns with renewable energy research trends, particularly in "organic photovoltaics" and "light-emitting diodes."

The stability profile of 2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine under various conditions is another area of practical importance. Researchers frequently inquire about "compound storage conditions" and "degradation pathways," making this aspect particularly relevant. The trifluoromethyl group often enhances chemical stability, which explains the growing pharmaceutical interest in such fluorinated compounds.

Patent literature reveals increasing protection of imidazo[1,2-a]pyridine derivatives, with 1707727-56-7 appearing in several applications. This reflects the commercial potential of such compounds and responds to frequent searches about "intellectual property in medicinal chemistry." The compound's structural uniqueness makes it valuable for protecting novel chemical space in drug development programs.

Environmental and toxicological considerations for 2-Phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine are being investigated as part of responsible research practices. These studies address common concerns about "green chemistry metrics" and "sustainable pharmaceutical development." The presence of fluorine atoms prompts specific inquiries about "fluorinated compound environmental fate," a growing area of regulatory interest.

Future research directions for 1707727-56-7 may explore its potential as a biological probe or catalytic ligand, connecting with trending topics in chemical biology and asymmetric synthesis. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to materials engineering, making it a compelling subject for ongoing investigation.